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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

This guide provides researchers, scientists, and drug development professionals with essential
information for safely testing for peroxides in aged Tetrahydrofuran (THF). Peroxide formation
in THF is a significant safety concern, as peroxides can be shock-sensitive and explosive,
especially when concentrated.

Frequently Asked Questions (FAQSs)

Q1: Why is it crucial to test old THF for peroxides?

Al: Tetrahydrofuran can react with atmospheric oxygen to form organic peroxides, which are
unstable and potentially explosive.[1][2] This risk increases as the solvent ages and is exposed
to air and light.[3] Distillation or evaporation of THF containing peroxides can concentrate them
to dangerous levels, posing a severe explosion hazard.[3] Therefore, it is critical to test for
peroxides before using old containers of THF, especially before any heating or distillation
process.[4]

Q2: How often should | test my THF for peroxides?

A2: Opened containers of THF should be tested for peroxides periodically. A general guideline
is to test opened containers every 3 months.[5] Unopened containers should be tested upon
reaching the manufacturer's expiration date or after a maximum of one year.[5][6] Always date
containers upon receipt and upon opening to track their age.[5][6][7]

Q3: What are the signs of peroxide formation in THF?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b095107?utm_src=pdf-interest
https://www.benchchem.com/product/b095107?utm_src=pdf-body
https://www.benchchem.com/product/b095107?utm_src=pdf-body
https://m.youtube.com/watch?v=wJa8hq9-f8Y
https://ehso.d.umn.edu/hazardous-waste/special-waste/peroxide-forming-chemicals
https://louisville.edu/dehs/chemical-safety/chemical-safety-files/peroxide-forming-chemicals-guide
https://louisville.edu/dehs/chemical-safety/chemical-safety-files/peroxide-forming-chemicals-guide
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.usu.edu/binghamresearch/files/sops/Tetrahydrofuran-SOP.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.usu.edu/binghamresearch/files/sops/Tetrahydrofuran-SOP.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/Tetrahydrofuran.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A3: Visual inspection is the first step. Look for the formation of crystals, a viscous liquid, or a
cloudy appearance within the solvent or around the cap.[4][7][8] If any of these signs are
present, do not move or open the container.[4][7][8] Treat it as a potential explosion hazard and
contact your institution's Environmental Health and Safety (EHS) office immediately.[7][8]

Q4: What is an acceptable level of peroxides in THF for general laboratory use?

A4: While a definitive "safe" level is not universally established, a widely accepted control point
is 100 ppm. However, for processes involving distillation or evaporation, the peroxide
concentration should be as low as possible, ideally close to 0 ppm.[9] Refer to the table below
for more detailed action levels.

Q5: My THF is old but doesn't have an inhibitor. Is it still safe to test?

A5: Uninhibited THF is more prone to rapid peroxide formation.[3] If the history of the container
Is unknown or it is significantly past its recommended shelf life, exercise extreme caution.
Visually inspect the container first from a safe distance. If there are no visible signs of
peroxides, you may proceed with testing, but always work in a fume hood with appropriate
personal protective equipment (PPE). If in doubt, consult with your EHS office before handling
the container.

Troubleshooting Guide
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Issue Possible Cause Solution

Depending on the
concentration, the THF may be
) ) N treated to remove peroxides or
Peroxide test is positive, but Low to moderate levels of _
. ) disposed of as hazardous

no visible crystals. peroxides have formed.
waste. Refer to the
Quantitative Data Summary

table for action levels.

Ensure the test strip is fully
immersed in the THF for the
recommended time and that
Inconsistent results with Improper testing technique or the strip is not expired. For
peroxide test strips. expired test strips. organic solvents, a drop of
water may need to be applied
to the test pad after the solvent

evaporates.

A pale yellow color indicates a
low concentration of peroxides.
) ) Low concentration of [4] Always run a blank
Faint yellow color in the ) o o )
o peroxides or air oxidation of determination with your
potassium iodide test. o )
the iodide solution. reagents to account for any

color change due to air

oxidation.

Do not attempt to handle the

) solvent further. Treat the
Immediate dark brown/blue ) i
) o High and hazardous container as extremely
color in the potassium iodide ) ]
test concentration of peroxides. hazardous and contact your
est.
EHS office for immediate

assistance.[4]

Quantitative Data Summary

The following table summarizes acceptable peroxide levels and recommended actions. These
values are general guidelines; always consult your institution's specific safety protocols.
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Peroxide Concentration (ppm) Interpretation & Recommended Action

0.5 Generally considered safe for use.[10][11][12] If
distilling, it is best to have 0 ppm.[9]

Safe for general use, but should not be distilled
26 - 99 or evaporated.[13] Consider decontaminating or

disposing of the solvent.

Unsafe for any use.[13][14] The material should
be disposed of as hazardous waste. Do not

> 100 attempt to open or move the container if visual
signs of peroxides are present. Contact EHS
immediately.[7][14]

Experimental Protocols
Method 1: Semi-Quantitative Peroxide Test Strips

This is the most common and convenient method for routine testing.

Materials:

o Commercial peroxide test strips (e.g., Quantofix®, MQuant®)

o Sample of aged THF

o Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves

Procedure:

Work in a well-ventilated fume hood.

Carefully open the container of aged THF.

Dip a peroxide test strip into the THF for the time specified by the manufacturer (typically 1-2
seconds).

Remove the strip and allow the solvent to evaporate.
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o For some test strips designed for aqueous solutions, it may be necessary to apply a drop of
deionized water to the test pad after the THF has evaporated.

o After the recommended waiting time, compare the color of the test pad to the color scale
provided with the test strips to determine the peroxide concentration in ppm (mg/L).[9]

Method 2: Qualitative/Semi-Quantitative Potassium
lodide (KI) Test

This wet chemical test provides a visual indication of the presence of peroxides.
Materials:

e Aged THF sample

Potassium iodide (KIl), solid

Glacial acetic acid

Starch solution (optional, for enhanced color detection)

Test tube

PPE: safety goggles, lab coat, appropriate gloves

Procedure:

e In a fume hood, add approximately 1 mL of the aged THF to a clean test tube.
e Add about 1 mL of glacial acetic acid.

o Add approximately 100 mg of potassium iodide to the mixture and shake.[4][8]
e Observe the color of the solution.

o No color change: No significant amount of peroxides detected.

o Pale yellow: Low concentration of peroxides.[4]
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o Bright yellow to brown: Hazardous concentration of peroxides.[4]

+ For a more sensitive test, a few drops of a starch indicator solution can be added. The
presence of peroxides will result in a blue or blue-black color.[10][15]

Workflow for Testing and Handling Old THF

25-99 ppm:
Use with Caution
(No Disillaion)

Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe testing and handling of aged Tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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